N-benzo[e][1,3]benzothiazol-2-yl-4-oxochromene-2-carboxamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C21H12N2O3S/c24-15-11-17(26-16-8-4-3-7-14(15)16)20(25)23-21-22-19-13-6-2-1-5-12(13)9-10-18(19)27-21/h1-11H,(H,22,23,25)
• InChI Key: BOZMJYASCQJPGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2N=C(S3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C21H12N2O3S
• Molecular Weight: 372.4 g/mol
• CAS No.: 361478-70-8

Description

N-benzo[e][1,3]benzothiazol-2-yl-4-oxochromene-2-carboxamide is a useful research compound. Its molecular formula is C21H12N2O3S and its molecular weight is 372.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• N-benzo[e][1,3]benzothiazol-2-yl-4-oxochromene-2-carboxamide derivatives have been synthesized through various chemical reactions and are known for their interesting chemical properties. For example, Aleksandrov et al. (2017) synthesized a derivative by coupling naphthalen-1-amine with furan-2-carbonyl chloride, followed by oxidation to obtain 2-(furan-2-yl)benzo[e][1,3]benzothiazole (Aleksandrov et al., 2017).

Chemosensors for Anions

• Certain coumarin benzothiazole derivatives, including N-(benzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide, have been explored as chemosensors for cyanide anions. Wang et al. (2015) found that these compounds can recognize cyanide anions through a Michael addition reaction, with observable color and fluorescence changes (Wang et al., 2015).

Antimicrobial and Anticancer Properties

• This compound and its derivatives have been studied for their antimicrobial and anticancer properties. Senthilkumar et al. (2021) synthesized a compound with promising antibacterial, antifungal, and anticancer activities (Senthilkumar, Umarani, & Satheesh, 2021).

Fluorescent Sensors for Metal Ions

• Benzimidazole and benzothiazole conjugated Schiff bases have been developed as fluorescent sensors for metal ions like Al³⁺ and Zn²⁺. Suman et al. (2019) demonstrated the ability of these compounds to detect these ions with significant sensitivity and selectivity (Suman et al., 2019).

Antioxidant and Antibacterial Agents

• Gadhave et al. (2022) focused on the design and synthesis of N-(benzo[d]thiazol-2-yl)-2-oxo-chromene-3-carboxamide derivatives, assessing their potential as antioxidant and antibacterial agents. Certain derivatives demonstrated significant effectiveness in these areas (Gadhave et al., 2022).

Mechanism of Action

Target of Action

Thiazole derivatives, a key structural component of this compound, are known to exhibit a wide range of biological activities . They have been associated with antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties .

Mode of Action

Thiazole derivatives are known to interact with various biological targets through different mechanisms . The presence of sulfur and nitrogen in the thiazole ring can influence the orientation towards the target site, which can be nitrogen orientation, sulfur orientation, or parallel orientation . This orientation can affect the interaction with the target and the resulting changes.

Biochemical Pathways

Thiazole derivatives are known to induce biological effects through various targets . The exact pathways and their downstream effects would depend on the specific targets that this compound interacts with.

Result of Action

Given the wide range of biological activities associated with thiazole derivatives , it can be inferred that this compound could potentially have diverse effects at the molecular and cellular level.

Biochemical Analysis

Biochemical Properties

The biochemical properties of N-(naphtho[1,2-d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide are largely determined by the thiazole ring structure. Thiazoles are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties

Cellular Effects

Thiazole derivatives are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .